(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl thiophene-2-carboxylate

• IUPAC Name: [(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] thiophene-2-carboxylate
• InChI: InChI=1S/C18H10O5S/c19-17-13-6-5-12(22-18(20)16-4-2-8-24-16)10-14(13)23-15(17)9-11-3-1-7-21-11/h1-10H/b15-9-
• InChI Key: LRZJBEFMAVNZRD-DHDCSXOGSA-N
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CS4
• Isomeric SMILES: C1=COC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CS4
• Molecular Formula: C18H10O5S
• Molecular Weight: 338.3 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl thiophene-2-carboxylate is a useful research compound. Its molecular formula is C18H10O5S and its molecular weight is 338.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and chemical properties of compounds related to (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl thiophene-2-carboxylate have been explored in various studies. These compounds are synthesized through various chemical reactions involving furan and thiophene derivatives, highlighting their potential in creating bioactive molecules and functional materials. For instance, the palladium-catalyzed direct arylation of heteroaromatics, including furan and thiophenes, demonstrates the utility of these compounds in forming carbon-carbon bonds via C-H bond activation, a crucial step in synthesizing complex organic molecules (Erdoğan et al., 2018).

Photocatalytic Applications

Photocatalytic transformations on zinc oxide utilizing compounds similar to the one have shown the involvement of various reactive species. This indicates the potential of such compounds in photocatalytic applications, where their interaction with light leads to chemical transformations. The research underscores the importance of understanding the reactive species involved in photocatalytic processes on semiconductors like zinc oxide (Richard & Boule, 1995).